Cas no 27058-46-4 (5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester)

5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester structure
27058-46-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester
CAS No:27058-46-4
MF:C13H13N3O2
MW:243.261222600937
CID:1429359
PubChem ID:2843656
Update Time:2025-04-20

5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester
    • 4-amino-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester
    • ethyl 4-amino-2-phenylpyrimidine-5-carboxylate
    • CHEMBL1415756
    • 27058-46-4
    • REGID_for_CID_2843656
    • SB59038
    • DB-316191
    • ethyl4-amino-2-phenylpyrimidine-5-carboxylate
    • ethyl 4-amino-2-phenyl-5-pyrimidinecarboxylate
    • SR-01000207083-1
    • AB00083025-01
    • SCHEMBL5262701
    • SR-01000207083
    • SMR000069541
    • HMS2444I19
    • DTXSID90385777
    • MLS000059170
    • MDL: MFCD00814984
    • Inchi: 1S/C13H13N3O2/c1-2-18-13(17)10-8-15-12(16-11(10)14)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,14,15,16)
    • InChI Key: QLSMRFDUKLEGJW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NC(C2C=CC=CC=2)=NC=1N)=O

Computed Properties

  • Exact Mass: 243.10089
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 78.1

5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester Pricemore >>

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